Cas no 1017778-76-5 (3-Chloro-4-ethoxy-5-fluorobenzoyl chloride)
3-Chloro-4-ethoxy-5-fluorobenzoyl chloride is a high-purity organofluorine compound primarily used as a key intermediate in pharmaceutical and agrochemical synthesis. Its molecular structure, featuring chloro, ethoxy, and fluoro substituents, enables selective reactivity in acylations and other electrophilic reactions. The compound is particularly valued for its role in constructing complex heterocyclic frameworks due to its stability and controlled reactivity under standard conditions. It is typically handled under inert atmospheres to prevent hydrolysis. Suitable for fine chemical applications, it offers consistent performance in multi-step synthetic routes, ensuring reproducibility in research and industrial-scale processes. Proper storage in anhydrous conditions is recommended to maintain its integrity.
1017778-76-5 structure
Product Name:3-Chloro-4-ethoxy-5-fluorobenzoyl chloride
CAS No:1017778-76-5
MF:C9H7Cl2FO2
MW:237.055084466934
MDL:MFCD09832337
CID:3161287
PubChem ID:20111751
Update Time:2025-06-20
3-Chloro-4-ethoxy-5-fluorobenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-ethoxy-5-fluorobenzoyl chloride
- 1017778-76-5
- AKOS015956563
- JS-4742
- MFCD09832337
- CS-0443011
- 3-CHLORO-4-ETHOXY-5-FLUOROBENZOYLCHLORIDE
-
- MDL: MFCD09832337
- Inchi: 1S/C9H7Cl2FO2/c1-2-14-8-6(10)3-5(9(11)13)4-7(8)12/h3-4H,2H2,1H3
- InChI Key: DVFYPWIHSIEUNN-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=O)Cl)C=C(C=1OCC)F
Computed Properties
- Exact Mass: 235.9807130g/mol
- Monoisotopic Mass: 235.9807130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 26.3Ų
3-Chloro-4-ethoxy-5-fluorobenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A872711-1g |
3-Chloro-4-Ethoxy-5-fluorobenzoyl chloride |
1017778-76-5 | 95+% | 1g |
$68.0 | 2024-04-26 | |
| Ambeed | A872711-5g |
3-Chloro-4-Ethoxy-5-fluorobenzoyl chloride |
1017778-76-5 | 95+% | 5g |
$203.0 | 2024-04-26 | |
| Apollo Scientific | PC302714-1g |
3-Chloro-4-ethoxy-5-fluorobenzoyl chloride |
1017778-76-5 | 1g |
£42.00 | 2025-02-21 | ||
| TRC | C107155-500mg |
3-Chloro-4-ethoxy-5-fluorobenzoyl chloride |
1017778-76-5 | 500mg |
$ 130.00 | 2022-06-06 | ||
| TRC | C107155-1000mg |
3-Chloro-4-ethoxy-5-fluorobenzoyl chloride |
1017778-76-5 | 1g |
$ 215.00 | 2022-06-06 | ||
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32411-1g |
3-Chloro-4-ethoxy-5-fluorobenzoyl chloride, 97% |
1017778-76-5 | 97% | 1g |
¥1651.00 | 2023-02-26 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32411-5g |
3-Chloro-4-ethoxy-5-fluorobenzoyl chloride, 97% |
1017778-76-5 | 97% | 5g |
¥6579.00 | 2023-02-26 | |
| abcr | AB264460-1 g |
3-Chloro-4-ethoxy-5-fluorobenzoyl chloride, 97%; . |
1017778-76-5 | 97% | 1g |
€97.50 | 2023-06-22 | |
| abcr | AB264460-1g |
3-Chloro-4-ethoxy-5-fluorobenzoyl chloride, 97%; . |
1017778-76-5 | 97% | 1g |
€114.60 | 2025-02-14 |
3-Chloro-4-ethoxy-5-fluorobenzoyl chloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
1017778-76-5 (3-Chloro-4-ethoxy-5-fluorobenzoyl chloride) Related Products
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- 886497-26-3(3-Chloro-5-Fluoro-4-methoxybenzoyl chloride)
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